Cu(NO3)2·3H2O-mediated cyanation of aryl iodides and bromides using DMF as a single surrogate of cyanide†
Chemical Communications Pub Date: 2015-01-05 DOI: 10.1039/C4CC08579E
Abstract
Aryl nitriles were prepared through Cu(NO3)2·3H2O-mediated cyanation of aryl iodides and bromides using DMF as a single surrogate of cyanide. Moreover, this protocol could be scalable and practiced with benign operation.
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